methyl 3-[(3-chlorobenzoyl)amino]-6-[(E)-2-(dimethylamino)ethenyl]-2-oxo-2H-pyran-5-carboxylate

• IUPAC Name: methyl 5-[(3-chlorobenzoyl)amino]-2-[(E)-2-(dimethylamino)ethenyl]-6-oxopyran-3-carboxylate
• InChI: InChI=1S/C18H17ClN2O5/c1-21(2)8-7-15-13(17(23)25-3)10-14(18(24)26-15)20-16(22)11-5-4-6-12(19)9-11/h4-10H,1-3H3,(H,20,22)/b8-7+
• InChI Key: CSXVLISILLQSSS-BQYQJAHWSA-N
• Canonical SMILES: CN(C)C=CC1=C(C=C(C(=O)O1)NC(=O)C2=CC(=CC=C2)Cl)C(=O)OC
• Isomeric SMILES: CN(C)/C=C/C1=C(C=C(C(=O)O1)NC(=O)C2=CC(=CC=C2)Cl)C(=O)OC
• Molecular Formula: C18H17ClN2O5
• Molecular Weight: 376.8 g/mol

Description

Methyl 3-[(3-chlorobenzoyl)amino]-6-[(E)-2-(dimethylamino)ethenyl]-2-oxo-2H-pyran-5-carboxylate is a useful research compound. Its molecular formula is C18H17ClN2O5 and its molecular weight is 376.79. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

The chemical under discussion is a complex organic compound with potential applications in various fields of chemistry and materials science. One notable application is in the synthesis of tetrasubstituted thiophenes through a [3 + 2] annulation strategy, demonstrating the compound's utility in creating structurally complex and functionalized molecules for materials science and pharmaceutical research (Sahu et al., 2015). Additionally, its derivative, methyl 3-(benzoylamino)-6-methyl-2-oxo-2H-pyran-5-carboxylate, has been studied for its crystal structure, providing insights into its potential for forming hydrogen-bonded dimers, which is relevant for the design of molecular assemblies and nanomaterials (Kranjc et al., 2012).

Heterocyclic Compound Synthesis

This compound is also employed in the synthesis of novel heterocyclic systems, including pyrido-[1,2-a]pyrimidin-4-ones and other complex molecules, showcasing its versatility in organic synthesis and the development of new pharmacologically active compounds (Selič et al., 1997). The creation of ethyl or methyl 6-substituted 3-(benzoylamino)-2-oxo-2H-pyran-5-carboxylates further illustrates its application in generating compounds with local anesthetic and platelet antiaggregating activities, indicating its importance in medicinal chemistry (Mosti et al., 1994).

Antimicrobial and Anticancer Properties

Further research into derivatives of this compound has unveiled their potential for antimicrobial and anticancer activities. Novel 1,2,4-oxadiazole heterocyclic compounds containing 2-H-pyranopyridine-2-one moieties have been synthesized from ethyl 2H-pyrano[2,3-b]pyridine-3-carboxylate, expected to exhibit hypertensive activity, indicating the compound's potential in drug development (Kumar & Mashelker, 2007). Additionally, carboxamide derivatives of benzo[b][1,6]naphthyridines derived from similar compounds have shown potent cytotoxic activities against various cancer cell lines, highlighting its significance in cancer research (Deady et al., 2003).